Cas no 56083-03-5 (Isobavachromene)

• Product Name: Isobavachromene
• CAS No: 56083-03-5
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 349891
• PubChem ID: 5889042
• Update Time: 2025-04-19

Isobavachromene Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-(4-hydroxyphenyl)-,(E)-
• Isobavachromene
• (2E)-1-(5-Hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-(4-hydroxyphenyl)-2-propen-1-one
• 4-Hydroxylonchocarpin
• [ "4-Hydroxylonchocarpin" ]
• (E)-1-(5-hydroxy-2,2-dimethylchromen-6-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 5-hydroxy-6-(4-hydroxycinnamoyl)-2,2-dimethylchromene
• 1-(5-hydroxy-2,2-dimethylchromen-6-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• CID 3662729
• 4-Hydroxylonchocharpin
• D6S8A779IY
• BDBM50240945
• LMPK12120077
• (E)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• (E)-1-(5-hydroxy-2,2-dimethyl-chromen-6-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 1-(5-Hydroxy-2,2-dimethyl-2H-chromen-6-
• 2-Propen-1-one,1-(5-hydroxy-2,2-dimethyl- 2H-1-benzopyran-6-yl)-3-(4-hydroxyphenyl)-
• UNII-D6S8A779IY
• AKOS037515129
• AC-35075
• 1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 52801-22-6
• 2-Propen-1-one, 1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-(4-hydroxyphenyl)-, (2E)-
• CS-0090490
• 56083-03-5
• 1-(5-Hydroxy-2,2-dimethyl-2H-chromen-6-yl)-3-(4-hydroxy-phenyl)-propenone
• AKOS040760469
• (2E)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• MS-24777
• SCHEMBL19960679
• HY-N2208A
• CHEMBL362378
• ConMedNP.1679
• ConMedNP.1680
• ConMedNP.1684
• ConMedNP.1683
• ConMedNP.1682
• ConMedNP.1681
• ConMedNP.1686
• ConMedNP.1685
• DA-54399

• Inchi： 1S/C20H18O4/c1-20(2)12-11-16-18(24-20)10-8-15(19(16)23)17(22)9-5-13-3-6-14(21)7-4-13/h3-12,21,23H,1-2H3/b9-5+
• InChI Key： IQHPDUUSMBMDGN-WEVVVXLNSA-N
• SMILES： O1C2C=CC(C(/C=C/C3C=CC(=CC=3)O)=O)=C(C=2C=CC1(C)C)O

Computed Properties

• Exact Mass: 322.12100
• Monoisotopic Mass: 322.12050905 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 322.4
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 203-204 ºC
• Solubility: Insuluble (8.4E-3 g/L) (25 ºC),
• PSA: 66.76000
• LogP: 4.17810

Isobavachromene Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Chalcones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone